Cas no 460746-47-8 (4-(4-hydroxy-3-iodo-phenyl)benzonitrile)

• Product Name: 4-(4-hydroxy-3-iodo-phenyl)benzonitrile
• CAS No: 460746-47-8
• MF: C₁₃H₈INO
• MW: 321.113195419312
• MDL: MFCD06796628
• CID: 930184
• PubChem ID: 10358676
• Update Time: 2025-06-07

4-(4-hydroxy-3-iodo-phenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-3'-iodo-[1,1'-biphenyl]-4-carbonitrile
• 4-(4-Hydroxy-3-iodophenyl)benzonitrile
• 4'-HYDROXY-3'-IODO-BIPHENYL-4-CARBONITRILE
• '-Hydroxy-3'-iodo[1,1'-biphenyl]-4-carbonitrile
• 4'-hydroxy-3'-iodo[1,1'-biphenyl]-4-carbonitrile
• 4-(4-hydroxy-3-iodo-phenyl)benzonitrile
• C13H8INO
• GGJLASJZXUIMAG-UHFFFAOYSA-N
• 6338AB
• OR303086
• AK115262
• AX8038099
• AB0078932
• 3'-Iodo-4'-hydroxybiphenyl-4-carbonitr
• SY238858
• 4 inverted exclamation mark -Hydroxy-3 inverted exclamation mark -iodobiphenyl-4-carbonitrile
• AC-9294
• DTXSID90438712
• SS-4452
• SCHEMBL2785702
• MFCD06796628
• AKOS015962778
• AMY7366
• 3'-Iodo-4'-hydroxy-1,1'-biphenyl-4-carbonitrile
• 460746-47-8
• CS-0039208
• 4'-hydroxy-3'-iodo-1,1'-biphenyl-4-carbonitrile
• 4'-hydroxy-3'-iodo [1,1'-biphenyl]-4-carbonitrile
• DB-070709
• [1,1'-Biphenyl]-4-carbonitrile, 4'-hydroxy-3'-iodo-
• GKG9HJB8MU
• 4'-Hydroxy-3'-iodobiphenyl-4-carbonitrile

• MDL： MFCD06796628
• Inchi： 1S/C13H8INO/c14-12-7-11(5-6-13(12)16)10-3-1-9(8-15)2-4-10/h1-7,16H
• InChI Key： GGJLASJZXUIMAG-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C1C=CC(C#N)=CC=1)O

Computed Properties

• Exact Mass: 320.96506g/mol
• Monoisotopic Mass: 320.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 3.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.81
• Melting Point: 166-167 ºC

4-(4-hydroxy-3-iodo-phenyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C